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Compound of Interest

Compound Name: Bromoacetamido-PEG3-C2-Boc

Cat. No.: B606374 Get Quote

The proper disposal of Bromoacetamido-PEG3-C2-Boc, a PEG-based PROTAC linker, is

essential for maintaining laboratory safety and environmental compliance. As a halogenated

organic compound, it requires specific handling procedures to mitigate risks associated with its

reactivity and potential hazards. This guide provides detailed, step-by-step instructions for the

safe disposal of this chemical, tailored for researchers, scientists, and drug development

professionals.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)

for Bromoacetamido-PEG3-C2-Boc. The compound is classified as harmful if swallowed,

causes skin irritation, and can lead to serious eye irritation and respiratory irritation[1].

Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, a lab coat, and safety goggles or a face shield[1].

Ventilation: Handle the compound exclusively in a well-ventilated area or a chemical fume hood

to avoid inhalation of dust or vapors[1].

Spill Management: In the event of a spill, absorb the material with an inert, finely-powdered

liquid-binding material such as diatomite. Decontaminate affected surfaces by scrubbing with

alcohol and dispose of the contaminated material as hazardous waste[1].
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Quantitative Hazard Information
For quick reference, the key hazard statements and precautionary codes for

Bromoacetamido-PEG3-C2-Boc are summarized below.

Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed[1]

Skin Corrosion/Irritation H315 Causes skin irritation[1]

Serious Eye Damage/Irritation H319 Causes serious eye irritation[1]

STOT, Single Exposure H335
May cause respiratory

irritation[1]

Precautionary Statements Code Description

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay[1]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection[1]

Response P302+P352
IF ON SKIN: Wash with plenty

of soap and water[1]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Disposal P501

Dispose of contents/container

in accordance with local

regulation[1]

Disposal Workflow
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The following diagram outlines the decision-making process and procedural steps for the

proper disposal of Bromoacetamido-PEG3-C2-Boc.

Step 1: Preparation & Segregation

Step 2: Containment

Step 3: Labeling & Documentation

Step 4: Storage & Disposal Request

Identify Bromoacetamido-PEG3-C2-Boc waste
(Solid, Liquid, or Contaminated Materials)

Wear appropriate PPE:
Gloves, Goggles, Lab Coat

Segregate as HALOGENATED ORGANIC WASTE.
Do not mix with non-halogenated waste.

Select a designated, compatible,
and properly labeled hazardous waste container.

Ensure container is clean, dry,
and has a secure, tight-fitting lid.

Transfer waste into the container using a funnel
or other appropriate tools to avoid spills.

Affix a 'Hazardous Waste' label
to the container.

Clearly list all chemical constituents,
including 'Bromoacetamido-PEG3-C2-Boc',

and their approximate concentrations.

Record the accumulation start date.

Store the sealed container in a designated
Satellite Accumulation Area (SAA).

Ensure secondary containment is in place.

When container is full or accumulation time limit
is reached, request pickup from your institution's

Environmental Health & Safety (EHS) office.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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